molecular formula C12H15FN2 B8675621 2-(tert-Butyl)-6-fluoro-1h-indol-5-amine CAS No. 952664-73-2

2-(tert-Butyl)-6-fluoro-1h-indol-5-amine

Cat. No.: B8675621
CAS No.: 952664-73-2
M. Wt: 206.26 g/mol
InChI Key: UMFPJGRFCBFPOK-UHFFFAOYSA-N
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Description

2-(tert-Butyl)-6-fluoro-1h-indol-5-amine is a useful research compound. Its molecular formula is C12H15FN2 and its molecular weight is 206.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

952664-73-2

Molecular Formula

C12H15FN2

Molecular Weight

206.26 g/mol

IUPAC Name

2-tert-butyl-6-fluoro-1H-indol-5-amine

InChI

InChI=1S/C12H15FN2/c1-12(2,3)11-5-7-4-9(14)8(13)6-10(7)15-11/h4-6,15H,14H2,1-3H3

InChI Key

UMFPJGRFCBFPOK-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CC2=CC(=C(C=C2N1)F)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 2-tert-butyl-6-fluoro-5-nitro-1H-indole (1.5 g, 6.36 mmol) and Ni (0.5 g) in MeOH (20 mL) was stirred under H2 atmosphere (1 atm) at the room temperature for 3 h. The catalyst was filtered off and the filtrate was concentrated under reduced pressure to dryness. The residue was recrystallized in ether to give 2-tert-butyl-6-fluoro-1H-indol-5-amine (520 mg, 38%). 1H-NMR (300 MHz, DMSO-d6) δ 10.46 (brs, 1H), 6.90 (d, J=8.7 Hz, 1H), 6.75 (d, J=9.0 Hz, 1H), 5.86 (s, 1H), 4.37 (brs, 2H), 1.29 (s, 9H); MS (ESI) m/e 206.6.
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
0.5 g
Type
catalyst
Reaction Step One

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